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Abstract

DPI-4452 is a novel, first-in-class cyclic peptide-based theranostic agent designed to target
carbonic anhydrase IX (CAIX), a cell surface protein highly expressed in a variety of solid
tumors.[1][2][3][4][5] Its unique structure, incorporating a DOTA cage, allows for chelation with
both diagnostic (e.g., Gallium-68) and therapeutic (e.g., Lutetium-177) radionuclides.[6][7][8]
This dual functionality enables a personalized medicine approach, allowing for the visualization
of CAIX-expressing tumors and subsequent targeted radionuclide therapy.[9][10] Preclinical
and early clinical studies have demonstrated the high affinity and selectivity of DPI-4452 for
CAIX, favorable pharmacokinetic properties including rapid systemic clearance, and significant
anti-tumor efficacy in various cancer models.[3][7] This technical guide provides a
comprehensive overview of the structure, chemical properties, and experimental methodologies
associated with DPI-4452.

Structure and Chemical Properties

DPI-4452 is a synthetically produced cyclic peptide. Its core structure is designed for high-
affinity binding to the extracellular domain of carbonic anhydrase IX (CAIX).[3][11] A key feature
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of its design is the covalent attachment of a 1,4,7,10-tetraazacyclododecane-1,4,7,10-
tetraacetic acid (DOTA) chelator, which serves as a stable cage for various radiometals.[1][3]
While the precise amino acid sequence of the cyclic peptide component of DPI-4452 is
proprietary, related patents for CAlX-targeting peptides describe sequences such as
YNTNHVPLSPKY and NHYPLSP.[11]

Table 1: General Chemical Properties of DPI-4452

Property Value Reference(s)

o A CAlX-targeting cyclic peptide
Description , [31141[61[12]
with a DOTA cage.

3B Pharmaceuticals GmbH
Developed By and Debiopharm International [13][14]
SA

Binds to the extracellular
Mechanism of Action domain of Carbonic Anhydrase  [3][12]
IX (CAIX).

Gallium-68 (68Ga) for PET
Theranostic Radionuclides imaging, Lutetium-177 (177Lu)  [6][8]
for therapy.

Mechanism of Action and Signaling Pathway

DPI-4452 exerts its effect by targeting carbonic anhydrase IX (CAIX), a transmembrane
enzyme that is minimally expressed in normal tissues but is significantly upregulated in many
solid tumors in response to hypoxia or genetic alterations such as mutations in the Von Hippel-
Lindau (VHL) tumor suppressor gene.[5][7] CAIX plays a crucial role in tumor cell survival and
proliferation by regulating intra- and extracellular pH.[7] Under hypoxic conditions, tumor cells
increase their glycolytic rate, leading to an accumulation of lactic acid and a decrease in
intracellular pH. To counteract this, CAIX catalyzes the reversible hydration of carbon dioxide to
bicarbonate and a proton, effectively extruding acid from the cell. This process helps maintain a
favorable intracellular pH for tumor cell survival while contributing to an acidic tumor
microenvironment, which promotes tumor invasion and metastasis.[7]
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By binding to the extracellular domain of CAIX, DPI-4452, when chelated with a therapeutic
radionuclide like 177Lu, delivers a cytotoxic radiation payload directly to the tumor cells,
leading to cell death. The diagnostic counterpart, for instance 68Ga-DPI-4452, allows for non-
invasive visualization of CAIX-expressing tumors via Positron Emission Tomography (PET),
enabling patient selection and treatment monitoring.

CAIX Signaling Pathway and DPI-4452 Targeting

Quantitative Data

The following tables summarize the key quantitative data reported for DPI1-4452 and its
radiolabeled analogues.

Table 2: In Vitro Binding Affinity and Inhibition

Parameter Species Value Reference(s)

ICso (recombinant

Human 130 nM [12]
hCAIX)
KD (DPI-4452) Human 0.25 nM [13]
KD ([natLu]Lu-DPI-
Human 0.16 nM [13]
4452)
KD ([natGa]Ga-DPI-
Human 0.20 nM [13]
4452)
KD ([111In]In-DPI- Human (CHO-hCAIX
0.3nM [12]
4452) cells)
KD ([111In]In-DPI- Canine (CHO-cCAIX
0.3nM [12]
4452) cells)
KD ([111In]Iin-DPI- Murine (CHO-mCAIX
63 nM [12]
4452) cells)
Selectivity vs. CA 1V,
Human KD > 2000 nM [13]

X1, X1V

Table 3: In Vivo Tumor Uptake and Efficacy
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Max. Tumor Tumor Growth
Model Compound ) o Reference(s)
Uptake (Time) Inhibition

HT-29 Xenograft [111In]In-DPI-

2 hours - [7]
(CRC) 4452
SK-RC-52
[111In]In-DPI-
Xenograft 1 hour - [7]
4452
(ccRCCQC)
HT-29 Xenograft  [177Lu]Lu-DPI- o
- Significant [12]
(CRC) 4452
SK-RC-52
[177Lu]Lu-DPI- o
Xenograft - Significant [12]
4452
(ccRCC)
ccRCC Patients [68Ga]Ga-DPI- Mean SUVmax (10]
(n=3) 4452 64.6 (1 hour)
Table 4: Pharmacokinetics
Species Dose Elimination Half-life = Reference(s)
Mice 0.7 mg/kg (i.v.) 0.28 hours [7]
Mice 5.5 mg/kg (i.v.) 0.47 hours [7]
Dogs 0.1 mg/kg (i.v.) - [12]

Experimental Protocols

The following sections provide an overview of the key experimental methodologies used in the
preclinical and clinical evaluation of DPI1-4452.

Synthesis and Purification of DPI-4452

While the specific synthesis protocol for the cyclic peptide of DPI-4452 is not publicly disclosed,
it is likely produced using solid-phase peptide synthesis (SPPS) followed by cyclization in
solution. The DOTA chelator is then conjugated to the peptide.
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General Synthesis Workflow for DPI-4452

Radiolabeling of DPI-4452

Labeling of DPI-4452 with Gallium-68 is typically performed using an automated synthesis
module.[9] The process involves the elution of 68Ga from a 68Ge/68Ga generator, purification
and concentration of the 68Ga, followed by incubation with DPI-4452 in a buffered solution at

an elevated temperature.

Lutetium-177 labeling involves the incubation of DPI-4452 with [177Lu]LuCI3 in a suitable
buffer at a specific pH and temperature to facilitate chelation.

[68Ga]Ga-DPI-4452 Synthesis [177Lu]Lu-DPI-4452 Synthesis
: Incubation of DPI-4452 with [177Lu]LuCI3
[Elunon from 68Ge/68Ga Generato) (buffered, heated) )

Gurification & Concentration of 68GaD [Quality Control (HPLC, TLCD

Incubation with DPI-4452
(buffered, heated)

Guality Control (HPLC, TLCD

Click to download full resolution via product page
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General Radiolabeling Workflows

In Vitro Assays

The inhibitory activity of DPI1-4452 on the enzymatic function of CAIX is assessed using a
colorimetric assay.[7] This assay measures the ability of the compound to inhibit the CAIX-
catalyzed hydration of a substrate.

Surface Plasmon Resonance (SPR) is employed to determine the binding kinetics (KD, kon,
koff) of DPI-4452 to recombinant CAIX protein.[11] Cell-based binding assays using cells
engineered to express CAIX (e.g., CHO-hCAIX) are also performed to determine the binding
affinity in a more biologically relevant system.[12]

In Vivo Studies

Human cancer cell lines known to express CAIX, such as HT-29 (colorectal cancer) and SK-
RC-52 (clear cell renal cell carcinoma), are subcutaneously implanted into immunodeficient
mice.[7][12] These models are used to evaluate the biodistribution, tumor uptake, and anti-
tumor efficacy of radiolabeled DPI-4452.

Radiolabeled DPI-4452 is administered intravenously to tumor-bearing mice or healthy larger
animals (e.g., Beagle dogs). The distribution of radioactivity in various organs and the tumor is
quantified over time using imaging techniques such as PET/CT (for 68Ga) and SPECT/CT (for
111In or 177Lu).[7]

In human studies, the absorbed radiation dose to various organs is estimated from the
biodistribution data obtained from PET/CT imaging. Software such as OLINDA/EXM is used for
these calculations.

Conclusion

DPI-4452 represents a promising advancement in the field of theranostics for CAIX-expressing
solid tumors. Its well-defined chemical structure, coupled with a robust mechanism of action,
has demonstrated significant potential in preclinical and early clinical evaluations. The data
presented in this guide underscore the high affinity, selectivity, and favorable pharmacokinetic
profile of DPI-4452, making it a strong candidate for further clinical development. The detailed
experimental protocols provide a foundation for researchers to understand and potentially
replicate the key studies that have defined the properties of this innovative compound. As
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clinical trials progress, DPI-4452 holds the promise of becoming a valuable tool in the
personalized treatment of a range of challenging cancers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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